N1-(4-ethylbenzo[d]thiazol-2-yl)-N2,N2-dimethylethane-1,2-diamine hydrochloride

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-N',N'-dimethylethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C13H19N3S.ClH/c1-4-10-6-5-7-11-12(10)15-13(17-11)14-8-9-16(2)3;/h5-7H,4,8-9H2,1-3H3,(H,14,15);1H
• InChI Key: JBEWNQAGQAAJFM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NCCN(C)C.Cl
• Molecular Formula: C13H20ClN3S
• Molecular Weight: 285.84 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been widely studied due to their diverse biological activities. They are often used in the development of new drugs and biologically active agents.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various methods. One common method involves coupling substituted 2-amino benzothiazoles with other compounds. The specific synthesis process for “N1-(4-ethylbenzo[d]thiazol-2-yl)-N2,N2-dimethylethane-1,2-diamine hydrochloride” would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroanalytical methods, including IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions, depending on the specific substituents present on the benzothiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined through various analytical techniques. These properties would depend on the specific structure of the compound.

Scientific Research Applications

Synthesis and Characterization

• Dyeing Performance of Thiadiazole Derivatives: Thiadiazole derivatives, similar in structure to the compound of interest due to the presence of thiazole rings, have been synthesized and characterized for their application in dyeing nylon fabric. These compounds show potential in textile applications due to their dyeing performance, suggesting that related compounds may also have applicability in material science and engineering (Malik et al., 2018).

Material Science Applications

• Polymer Synthesis: Research into the synthesis of new polymers incorporating diamine monomers with oxadiazole rings indicates potential applications in creating materials with specific optical properties. This aligns with the interest in diamine-based compounds for developing new polymeric materials with advanced functionalities (Hamciuc et al., 2015).

Catalysis and Chemical Synthesis

• Sulfur-Nitrogen Heterocycles Formation: The use of specific chlorides in reactions with diamines, including those structurally related to the compound , highlights the synthesis of sulfur-nitrogen heterocycles. This suggests applications in the development of new chemicals and materials through targeted synthesis strategies (Bryce, 1984).

Advanced Material Properties

• Polyimides with Advanced Functionalities: The synthesis of polyimides from diamine monomers points towards the creation of materials with high thermal stability and specific optical characteristics. This research area explores the utility of diamine-based compounds in fabricating materials for high-performance applications (Iqbal et al., 2016).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . They have been found to inhibit the DprE1 enzyme, which is crucial for the survival of Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives have been known to interact with their targets and cause changes that inhibit the growth of the bacteria . The inhibitory concentrations of these molecules have been compared with standard reference drugs, and they have shown better inhibition potency against M. tuberculosis .

Biochemical Pathways

tuberculosis, thereby inhibiting its growth .

Result of Action

tuberculosis, indicating their potential as anti-tubercular agents .

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives would depend on the specific compound. Some benzothiazole derivatives have been found to have anti-inflammatory, antibacterial, antifungal, and antitumor activities.

Future Directions

The future directions for research on benzothiazole derivatives could include further exploration of their biological activities, development of new synthesis methods, and investigation of their potential as therapeutic agents.